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Compound of Interest

Compound Name: Stearic acid-PEG-NHS, MW 2000

Cat. No.: B15623733 Get Quote

This guide provides a detailed overview of the safety data and handling procedures for Stearic

acid-Polyethylene Glycol-N-hydroxysuccinimide ester with a molecular weight of approximately

2000 Da (Stearic acid-PEG-NHS MW 2000). The information is intended for researchers,

scientists, and professionals in drug development who may handle this substance.

Disclaimer: A specific Safety Data Sheet (SDS) for Stearic acid-PEG-NHS MW 2000 is not

readily available in the public domain. The following information is a compilation of data from

supplier technical sheets and an SDS for a structurally related compound, m-PEG-NHS ester

(MW 2000).[1] It is imperative to always consult the supplier-specific SDS upon receipt of the

material and to adhere to institutional safety protocols.

Substance Identification and Properties
Stearic acid-PEG-NHS is an amphiphilic polymer consisting of a hydrophobic stearic acid lipid

tail, a hydrophilic polyethylene glycol (PEG) linker, and a reactive N-hydroxysuccinimide (NHS)

ester headgroup.[2][3][4] This composition allows it to form micelles in aqueous solutions,

making it valuable for creating drug-loaded nanoparticles.[2][5][6] The NHS ester group is

reactive towards primary amines, enabling the conjugation of biomolecules.[2][3][5]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Appearance

White to off-white solid or

viscous liquid (depending on

molecular weight)

[3][7]

Molecular Weight ~2000 Da [2][5]

Solubility

Soluble in hot water,

chloroform, toluene, and other

organic solvents.

[3][7]

Purity Typically ≥95% [8]

Hazard Identification and Classification
Comprehensive GHS hazard classification for Stearic acid-PEG-NHS MW 2000 is not

available. However, based on the SDS for the closely related m-PEG-NHS ester (MW 2000),

the following hazards should be anticipated.[1]

Table 2: GHS Hazard Classification (Based on m-PEG-NHS ester MW 2000)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Handling, Storage, and Personal Protection
Proper handling and storage are critical to maintain the integrity of the reagent and ensure user

safety.

Storage:

Store at -20°C in a desiccated environment.[2][6][7]
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Protect from light.[7][9]

Keep the container tightly sealed and, if possible, store under an inert atmosphere like

nitrogen or argon.[9]

Avoid frequent freeze-thaw cycles.[3][7]

Handling:

Prepare solutions fresh before use.[3]

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation and

formation of dust or aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[1]

Skin Protection
Wear impervious gloves (e.g., nitrile) and a lab

coat.[1]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator for organic vapors and

particulates.

First-Aid Measures
The following first-aid measures are based on the potential hazards identified.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.formulationbio.com/stearic-acid-peg-nhs-2000-da-item-2947.html
https://www.cd-bioparticles.net/p/2884/stearic-acid-peg-nhs
https://www.cd-bioparticles.net/p/2884/stearic-acid-peg-nhs
https://www.nanocs.net/document/DataSheet/Stearic-Acid-PEG-NHS-DataSheet-NANOCS.pdf
https://www.formulationbio.com/stearic-acid-peg-nhs-2000-da-item-2947.html
https://www.nanocs.net/document/DataSheet/Stearic-Acid-PEG-NHS-DataSheet-NANOCS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W591424/m-PEG-NHS-ester-MW-2000-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Swallowed: Rinse mouth with water. Call a poison control center or physician for treatment

advice.

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Toxicological and Ecological Information
Specific toxicological studies for Stearic acid-PEG-NHS MW 2000 are not publicly available.

However, information on its components suggests a low toxicity profile. PEG fatty acid esters

are generally considered low-toxicity chemicals and are readily biodegradable.[10] They are

expected to hydrolyze into stearic acid and polyethylene glycol, both of which have low toxicity.

[10]

Experimental Protocols and Workflows
While specific experimental protocols for safety assessment are not available, a logical

workflow for safe handling from receipt to disposal is essential.
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Preparation & Handling

Experimental Use & Disposal

1. Receipt & Inspection
Verify compound and check for container damage.

2. Proper Storage
Store at -20°C, desiccated, and protected from light.

3. Equilibration
Allow container to reach room temperature before opening.

4. Don PPE
Wear gloves, lab coat, and eye protection.

5. Weighing & Aliquoting
Handle in a fume hood. Avoid creating dust.

6. Dissolution
Prepare fresh solution in an appropriate solvent.

7. Experimental Use
Follow specific reaction protocols. Contain spills.

8. Waste Management
Collect waste in designated, labeled containers.

9. Decontamination
Clean workspace and equipment thoroughly.

10. Final Disposal
Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: A recommended workflow for the safe handling of Stearic acid-PEG-NHS MW 2000.
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This technical guide summarizes the currently available safety information for Stearic acid-

PEG-NHS MW 2000. Adherence to these guidelines and standard laboratory safety practices is

crucial for minimizing risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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